Ziprasidone Sulfoxide
Ziprasidone Sulfoxide
Brand Name:
Vulcanchem
CAS No.:
188797-80-0
VCID:
VC21162570
InChI:
InChI=1S/C21H21ClN4O2S/c22-17-13-18-15(12-20(27)23-18)11-14(17)5-6-25-7-9-26(10-8-25)21-16-3-1-2-4-19(16)29(28)24-21/h1-4,11,13H,5-10,12H2,(H,23,27)
SMILES:
C1CN(CCN1CCC2=C(C=C3C(=C2)CC(=O)N3)Cl)C4=NS(=O)C5=CC=CC=C54
Molecular Formula:
C21H21ClN4O2S
Molecular Weight:
428.9 g/mol
Ziprasidone Sulfoxide
CAS No.: 188797-80-0
Cat. No.: VC21162570
Molecular Formula: C21H21ClN4O2S
Molecular Weight: 428.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 188797-80-0 |
|---|---|
| Molecular Formula | C21H21ClN4O2S |
| Molecular Weight | 428.9 g/mol |
| IUPAC Name | 6-chloro-5-[2-[4-(1-oxo-1,2-benzothiazol-3-yl)piperazin-1-yl]ethyl]-1,3-dihydroindol-2-one |
| Standard InChI | InChI=1S/C21H21ClN4O2S/c22-17-13-18-15(12-20(27)23-18)11-14(17)5-6-25-7-9-26(10-8-25)21-16-3-1-2-4-19(16)29(28)24-21/h1-4,11,13H,5-10,12H2,(H,23,27) |
| Standard InChI Key | XYYQWGUKBVTGJQ-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1CCC2=C(C=C3C(=C2)CC(=O)N3)Cl)C4=NS(=O)C5=CC=CC=C54 |
| Canonical SMILES | C1CN(CCN1CCC2=C(C=C3C(=C2)CC(=O)N3)Cl)C4=NS(=O)C5=CC=CC=C54 |
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